Cas no 4414-79-3 (1H-Indole-1-propanenitrile)

1H-Indole-1-propanenitrile structure
1H-Indole-1-propanenitrile structure
Product Name:1H-Indole-1-propanenitrile
CAS No:4414-79-3
MF:C11H10N2
MW:170.210502147675
CID:330158
PubChem ID:78129
Update Time:2025-04-19

1H-Indole-1-propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-propanenitrile
    • 1H-indole-1-propiononitrile
    • 3-indol-1-ylpropanenitrile
    • 3-(1H-indol-1-yl)propanenitrile
    • 3-(1-indolyl)propanonitrile
    • 3-(indol-1-yl)propionitrile
    • 3-Indol-1-yl-propionitril
    • 3-indol-1-yl-propionitrile
    • AC1L2UJS
    • AC1Q4SBQ
    • Indole-1-propionitrile
    • NSC17813
    • SureCN3471412
    • EINECS 224-573-3
    • Z56968850
    • 1-(cyanoethyl)indole
    • HMS1783P01
    • AKOS001058174
    • 1-INDOLEPROPIONITRILE
    • SCHEMBL3471412
    • NSC 17813
    • UNII-D9IGY1OIC1
    • NS00031396
    • D9IGY1OIC1
    • 4414-79-3
    • DTXSID20196055
    • NSC-17813
    • 1-(2-CYANOETHYL)-1H-INDOLE
    • Inchi: 1S/C11H10N2/c12-7-3-8-13-9-6-10-4-1-2-5-11(10)13/h1-2,4-6,9H,3,8H2
    • InChI Key: AQVTZBHZFUIILH-UHFFFAOYSA-N
    • SMILES: N1(C=CC2C=CC=CC1=2)CCC#N

Computed Properties

  • Exact Mass: 170.0845
  • Monoisotopic Mass: 170.084398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Density: 1.06
  • Boiling Point: 362.9°Cat760mmHg
  • Flash Point: 173.2°C
  • Refractive Index: 1.589
  • PSA: 28.72
  • LogP: 2.55498
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